Cas no 61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-80-5 structure
Product Name:2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-80-5
Molecular Formula:C12H12N2S2
Molecular Weight:248.367079734802
CID:473016
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
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- 2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 2H-Benzimidazole-2-thione, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
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- InChIKey: AOSXCNJQBIBZNW-UHFFFAOYSA-N
- Inchi: 1S/C12H12N2S2/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1(=S)N(C2=CCSCC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 248.04436
Experimental Properties
- PSA: 15.27
- Boiling Point: 414.7±55.0 °C(Predicted)
- Melting Point: 222.5 °C(Solv: methanol (67-56-1))
- pka: 11.21±0.30(Predicted)
- Density: 1.40±0.1 g/cm3(Predicted)
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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Hongyu Ding,Zhiwei Wang,Chengming Qu,Yufen Lv,Xiaohui Zhao Org. Chem. Front., 2022,9, 5530-5535
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Zhaoyuan Liang,Jianqing Lu,Leihou Shao,Xuan Wang,Fan Jia,Zian Pan,Qin Hu,Xiangqian Xiao,Yan Wu,Wang Sheng Biomater. Sci., 2021,9, 3838-3850
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Venkateshkumar Prabhakaran,Joelle Romo,Ashish Bhattarai,Kyle George,Zachary M. Norberg,David Kalb,Edoardo Aprà,Peter A. Kottke,Andrei G. Fedorov,Patrick Z. El-Khoury,Grant E. Johnson,Julia Laskin Chem. Commun., 2022,58, 9060-9063
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Steven R. Denny,Kongzhai Li,Hua Wang,Shyam Kattel Chem. Soc. Rev., 2021,50, 12338-12376
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5. Self- and dis-assembly behavior of segmented wormlike nanostructures from an ABC triblock copolymer†Kaiyuan Liang,Guohao He,Qimeng Wang,Zhiying Xie,Mingming Li,Xin Li,Haizhou Yu,Xiaoyan Qiu RSC Adv., 2021,11, 26629-26634
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Ahmed Shahat,Md. Rabiul Awual,Moataz Mekawy J. Mater. Chem., 2011,21, 5593-5603
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Diego Cigna,Claudia D'Anna,Carmela Zizzo,Daniele Francofonte,Iacopo Sorrentino,Paolo Colomba,Giuseppe Albeggiani,Alessandro Armini,Laura Bianchi,Luca Bini,Giovanni Duro Mol. BioSyst., 2013,9, 1162-1168
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8. Front cover
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Zhangzhu Wu,Yeung Chi Shun,David Lee Phillips Phys. Chem. Chem. Phys., 2011,13, 10183-10190
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10. Contents list
61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-) Related Products
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